Cas no 2121522-43-6 (ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2121522-43-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5609388
• PubChem ID: 165800718
• Update Time: 2025-05-23

ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate
• EN300-841392
• 2121522-43-6

• Inchi： 1S/C8H13N3O2/c1-3-13-8(12)7-4-6(5-9)10-11(7)2/h4H,3,5,9H2,1-2H3
• InChI Key： SFDVKRISPLLPSM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CN)=NN1C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate

Research Brief on Ethyl 3-(Aminomethyl)-1-Methyl-1H-Pyrazole-5-Carboxylate (CAS: 2121522-43-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate (CAS: 2121522-43-6) is a pyrazole-based compound that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the aminomethyl and ester functional groups, make it a valuable intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate as a key building block in the synthesis of heterocyclic compounds with potential pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's reactivity and ability to undergo further functionalization have enabled the creation of diverse libraries of derivatives for high-throughput screening.

One notable study published in the Journal of Medicinal Chemistry explored the compound's utility in the design of selective kinase inhibitors. The researchers demonstrated that derivatives of ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate exhibited potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings suggest that the compound could serve as a scaffold for the development of targeted therapies with reduced off-target effects.

In addition to its applications in kinase inhibition, ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate has been investigated for its potential in antimicrobial and antiviral research. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyrazole derivatives using this compound as a precursor, which showed significant activity against bacterial and viral pathogens. The researchers attributed this activity to the compound's ability to disrupt essential microbial enzymes or viral replication mechanisms.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate have been reported. Innovations in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. These developments are critical for accelerating the translation of research findings into clinical candidates.

In conclusion, ethyl 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylate (CAS: 2121522-43-6) represents a promising scaffold in chemical biology and drug discovery. Its versatility, coupled with recent advancements in synthetic methodologies and biological evaluations, underscores its potential to contribute to the development of novel therapeutics. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and exploring its applications in emerging therapeutic areas.